Cas no 21413-15-0 (6-chloro-[1,2,3,4]tetrazolo[1,5-b]pyridazine)

• Product name: 6-chloro-[1,2,3,4]tetrazolo[1,5-b]pyridazine
• CAS No: 21413-15-0
• MF: C₄H₂ClN₅
• MW: 155.545177936554
• MDL: MFCD00462761
• CID: 266101
• PubChem ID: 302231

6-chloro-[1,2,3,4]tetrazolo[1,5-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• Tetrazolo[1,5-b]pyridazine,6-chloro-
• 6-Chloro-[1,2,3,4]tetrazolo[1,5-b]pyridazine
• 6-chloro-Tetrazolo[1,5-b]pyridazine
• 6-chlorotetrazolo[1,5-b]pyridazine
• 3-Chloro-tetrazolo<1,5-b>pyridazine
• 6-chloro-1,2,3,4-tetrazolo<1,5-b>pyridazine
• 6-chloro-tetrazolo<1,5-b>pyridazine
• BB_SC-9141
• 6-Chlorotetraazolo[1,5-b]pyridazine #
• EU-0084426
• Tetrazolo[1,5-b]pyridazine, 6-chloro-
• 6-CHLORO[1,2,3,4]TETRAAZOLO[1,5-B]PYRIDAZINE
• 21413-15-0
• Tetrazolo[1,5-b]pyridazine, 6-cloro-
• A903011
• DTXSID00307001
• MFCD00462761
• EN300-24776
• NSC-185169
• Tetrazolo[1, 6-chloro-
• WAA41315
• NSC185169
• VS-08890
• XMQ7UMU45Z
• 6-Chlorotetrazolo[1.5--b]pyridazin
• J-518667
• F1967-1754
• 6-Chlorotetrazolo[4,5-b]pyridazine
• Z203039992
• AKOS001275913
• FT-0728942
• SCHEMBL11783762
• BBL028654
• STK042017
• G31924
• ALBB-032486
• DA-36201
• 6-chloro-[1,2,3,4]tetrazolo[1,5-b]pyridazine

• MDL： MFCD00462761
• Inchi： InChI=1S/C4H2ClN5/c5-3-1-2-4-6-8-9-10(4)7-3/h1-2H
• InChI Key： RRBQGBYFXZPPAH-UHFFFAOYSA-N
• SMILES： ClC1=NN2N=NN=C2C=C1

Computed Properties

• Exact Mass: 155.00000
• Monoisotopic Mass: 154.999873
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56
• XLogP3: 0.8

Experimental Properties

• Density: 1.97
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.901
• PSA: 55.97000
• LogP: 0.17270

6-chloro-[1,2,3,4]tetrazolo[1,5-b]pyridazine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

6-chloro-[1,2,3,4]tetrazolo[1,5-b]pyridazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 6-chloro-[1,2,3,4]tetrazolo[1,5-b]pyridazine

Comprehensive Overview of 6-Chloro-[1,2,3,4]tetrazolo[1,5-b]pyridazine (CAS No. 21413-15-0)

6-Chloro-[1,2,3,4]tetrazolo[1,5-b]pyridazine (CAS No. 21413-15-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the tetrazolo[1,5-b]pyridazine family, which is known for its versatility in drug discovery and material science. The presence of a chloro substituent at the 6-position enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

In recent years, the scientific community has focused on 6-Chloro-[1,2,3,4]tetrazolo[1,5-b]pyridazine as a building block for small-molecule drugs. Its tetrazole ring system is a key pharmacophore, often associated with bioactivity and metabolic stability. This compound's relevance is further highlighted by its use in high-throughput screening (HTS) libraries, where it serves as a scaffold for identifying new drug candidates. With the rise of AI-driven drug discovery, compounds like 21413-15-0 are increasingly being studied for their structure-activity relationships (SAR) to optimize efficacy and reduce side effects.

The synthesis of 6-Chloro-[1,2,3,4]tetrazolo[1,5-b]pyridazine typically involves cyclization reactions of pyridazine derivatives, followed by chlorination. Its crystalline form and solubility profile make it suitable for various formulation strategies, including oral bioavailability enhancement. Recent studies have explored its potential in cancer therapeutics, particularly in targeting protein kinases involved in cell proliferation. This aligns with the broader trend of precision medicine, where researchers seek tailored treatments for specific genetic profiles.

From an industrial perspective, CAS No. 21413-15-0 is valued for its scalable synthesis and compatibility with green chemistry principles. Manufacturers are optimizing processes to minimize waste and energy consumption, addressing the global push for sustainable chemical production. Additionally, its stability under ambient conditions ensures cost-effective storage and transportation, making it a practical choice for large-scale applications.

Beyond pharmaceuticals, 6-Chloro-[1,2,3,4]tetrazolo[1,5-b]pyridazine has shown promise in material science. Its electron-deficient structure makes it a candidate for designing organic semiconductors and light-emitting diodes (OLEDs). This dual utility in life sciences and advanced materials underscores its interdisciplinary importance. As the demand for flexible electronics grows, such compounds are likely to play a pivotal role in innovation.

In summary, 6-Chloro-[1,2,3,4]tetrazolo[1,5-b]pyridazine (CAS No. 21413-15-0) is a multifaceted compound with broad applications in drug development, agrochemicals, and material engineering. Its structural features and adaptability position it as a key player in addressing contemporary challenges in healthcare and technology. Ongoing research will undoubtedly uncover further uses, solidifying its role in modern science.